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Compound of Interest

Compound Name: delta-Hexalactone

Cat. No.: B130344

An In-depth Technical Guide to the Stereoisomers and Enantiomeric Forms of delta-
Hexalactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of delta-hexalactone, focusing on its
stereoisomers and enantiomeric forms. It covers the fundamental chemistry, physicochemical
and biological properties, synthesis, and analytical separation of these compounds. Detailed
experimental protocols and data are presented to support research and development activities.

Introduction to delta-Hexalactone

Delta-hexalactone (d-hexalactone), systematically named 6-methyloxan-2-one or tetrahydro-
6-methyl-2H-pyran-2-one, is a cyclic ester (lactone) with a six-membered ring.[1] It is a
naturally occurring compound found in various fruits and dairy products, such as butter, milk,
and cheese, contributing to their characteristic flavors.[2] The compound is widely used as a
flavor and fragrance agent, imparting creamy, coconut-like, and fruity notes.[2][3][4][5][6]

The structure of delta-hexalactone contains a chiral center at the C-5 position (the carbon
atom bearing the methyl group), which means it exists as a pair of non-superimposable mirror
images known as enantiomers. These enantiomers are designated as (R)-delta-hexalactone
and (S)-delta-hexalactone. While sharing identical physical properties in a non-chiral
environment, enantiomers often exhibit distinct biological activities and sensory profiles due to
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the stereospecific nature of biological receptors.[7][8][9] In nature, the (R)-chiral forms of delta-
lactones tend to be predominant.[2]

Stereoisomers and Enantiomeric Forms

The presence of a single stereocenter in delta-hexalactone gives rise to two enantiomeric
forms.
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General Workflow: Baeyer-Villiger Oxidation for Racemic d-Hexalactone

6eneral Workflow: Baeyer-Villiger Oxidation for Racemic 6-Hexalactong
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Workflow: Chiral Separation of d-Hexalactone Enantiomers

QVorkﬂow: Chiral Separation of d-Hexalactone Enantiomerg
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Principle of Stereospecific Biological Recognition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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forms]. BenchChem, [2025]. [Online PDF]. Available at:
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enantiomeric-forms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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